3-[(5-Bromo-2-hydroxybenzyl)amino]benzonitrile

• IUPAC Name: 3-[(5-bromo-2-hydroxyphenyl)methylamino]benzonitrile
• InChI: InChI=1S/C14H11BrN2O/c15-12-4-5-14(18)11(7-12)9-17-13-3-1-2-10(6-13)8-16/h1-7,17-18H,9H2
• InChI Key: RLHGRVICBSMRDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NCC2=C(C=CC(=C2)Br)O)C#N
• Molecular Formula: C14H11BrN2O
• Molecular Weight: 303.15 g/mol

Description

“3-[(5-Bromo-2-hydroxybenzyl)amino]benzonitrile” is a biochemical compound used for proteomics research. It has a molecular formula of C14H11BrN2O and a molecular weight of 303.15.

Scientific Research Applications

Photodynamic Therapy Applications

The compound and its derivatives are extensively studied for their photophysical and photochemical properties, especially in the context of photodynamic therapy (PDT) for cancer treatment. Zinc phthalocyanine derivatives substituted with benzenesulfonamide groups containing a Schiff base, which is similar in structure to "3-[(5-Bromo-2-hydroxybenzyl)amino]benzonitrile," have shown promising results. These derivatives exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them potential Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis of Benzofuran Derivatives

Research also explores the synthesis of new benzofuran analogues from 5-bromosalicylaldehyde, a compound related to "3-[(5-Bromo-2-hydroxybenzyl)amino]benzonitrile." These analogues demonstrate antimicrobial and pharmacological activities, indicating their potential use in developing new therapeutic agents (Parameshwarappa, Basawaraj, & Sushila S.Sangapure, 2008).

Anticancer Compound Synthesis

A family of iron(II)-cyclopentadienyl compounds, with derivatives including benzonitrile, has shown strong activity against colorectal and triple-negative breast cancer cells. The study suggests the potential of benzonitrile derivatives in developing effective anticancer therapies (Pilon et al., 2020).

Antioxidant and Antimicrobial Activities

Compounds synthesized from benzofuran derivatives, which are structurally related to "3-[(5-Bromo-2-hydroxybenzyl)amino]benzonitrile," have been evaluated for their antioxidant and antimicrobial activities. These studies highlight the potential of such compounds in addressing oxidative stress-related diseases and microbial infections (Yadav et al., 2023).

Synthesis of Bioactive Compounds

The compound "3,5-Dihydroxy benzonitrile," a versatile intermediate structurally similar to "3-[(5-Bromo-2-hydroxybenzyl)amino]benzonitrile," has been synthesized from 3,5-dihydroxybenzoic acid. This synthesis pathway underscores the compound's importance in creating bioactive compounds for various pharmacological applications (Meng, 2010).